![molecular formula C14H18N2O6P2 B6164887 [2-({2-[(2-phosphonophenyl)amino]ethyl}amino)phenyl]phosphonic acid CAS No. 378764-22-8](/img/new.no-structure.jpg)
[2-({2-[(2-phosphonophenyl)amino]ethyl}amino)phenyl]phosphonic acid
Overview
Description
[2-({2-[(2-phosphonophenyl)amino]ethyl}amino)phenyl]phosphonic acid is a complex organic compound with the molecular formula C14H18N2O6P2. This compound is characterized by the presence of two phosphonic acid groups attached to a phenyl ring, which is further connected to an aminoethyl group. The unique structure of this compound makes it an interesting subject for various scientific studies and applications.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of [2-({2-[(2-phosphonophenyl)amino]ethyl}amino)phenyl]phosphonic acid can be achieved through several methods. One common approach involves the Kabachnik–Fields condensation, which is a three-component reaction involving an oxo compound (such as an aldehyde or ketone), a primary or secondary amine, and a dialkyl phosphite . This reaction typically requires a catalyst and can be conducted under mild conditions to yield the desired product.
Another method is the aza-Pudovik reaction, which involves the addition of dialkyl phosphites to imines . This reaction can also be catalyzed by various agents to enhance the yield and selectivity of the product.
Industrial Production Methods
Industrial production of this compound often involves large-scale synthesis using optimized versions of the Kabachnik–Fields condensation or the aza-Pudovik reaction. These methods are scaled up to ensure high yield and purity of the product, which is essential for its various applications.
Chemical Reactions Analysis
Types of Reactions
[2-({2-[(2-phosphonophenyl)amino]ethyl}amino)phenyl]phosphonic acid undergoes several types of chemical reactions, including:
Oxidation: This compound can be oxidized under specific conditions to form various oxidation products.
Reduction: Reduction reactions can be performed using suitable reducing agents to yield reduced forms of the compound.
Substitution: The compound can undergo substitution reactions where one or more of its functional groups are replaced by other groups.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions for these reactions vary depending on the desired product and the specific reaction being performed.
Major Products Formed
The major products formed from these reactions depend on the type of reaction and the conditions used. For example, oxidation may yield phosphonic acid derivatives, while reduction can produce amine derivatives. Substitution reactions can result in a wide range of products depending on the substituents introduced.
Scientific Research Applications
[2-({2-[(2-phosphonophenyl)amino]ethyl}amino)phenyl]phosphonic acid has several scientific research applications, including:
Chemistry: It is used as a reagent in various organic synthesis reactions and as a building block for more complex molecules.
Biology: The compound is studied for its potential biological activity, including enzyme inhibition and interaction with biological molecules.
Medicine: Research is ongoing to explore its potential therapeutic applications, such as anticancer and antiviral properties.
Industry: It is used in the production of various industrial chemicals and materials, including polymers and coatings.
Mechanism of Action
The mechanism of action of [2-({2-[(2-phosphonophenyl)amino]ethyl}amino)phenyl]phosphonic acid involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and inhibit their activity, which can lead to various biological effects. The exact molecular targets and pathways involved depend on the specific application and the biological system being studied.
Comparison with Similar Compounds
Similar Compounds
Similar compounds to [2-({2-[(2-phosphonophenyl)amino]ethyl}amino)phenyl]phosphonic acid include other aminophosphonates and phosphonic acid derivatives. These compounds share similar structural features and chemical properties.
Uniqueness
What sets this compound apart is its unique combination of two phosphonic acid groups and an aminoethyl group attached to a phenyl ring. This structure provides distinct chemical reactivity and potential biological activity, making it a valuable compound for various applications.
Properties
CAS No. |
378764-22-8 |
|---|---|
Molecular Formula |
C14H18N2O6P2 |
Molecular Weight |
372.3 |
Purity |
95 |
Origin of Product |
United States |
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